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Compound of Interest

Compound Name: Ruthenium sulfide

Cat. No.: B16138080

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of ruthenium
sulfide (RuS₂), a material of significant interest in catalysis, electronics, and materials science.

This document details the crystallographic parameters, experimental protocols for synthesis

and analysis, and visual representations of its structural and experimental workflows.

Ruthenium Sulfide (RuS₂) Crystal Structure: A
Quantitative Overview
Ruthenium disulfide (RuS₂) crystallizes in the cubic pyrite structure. This structure is analogous

to that of iron pyrite (FeS₂), a well-known mineral. The key crystallographic data for RuS₂ are

summarized in the table below, providing a quantitative basis for understanding its atomic

arrangement.
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Parameter Value

Crystal System Cubic

Space Group Pa-3 (No. 205)

Lattice Parameter (a) 5.63 Å

Unit Cell Volume 178.51 Å³

Formula Units (Z) 4

Atomic Positions
Ruthenium (Ru): 4a (0, 0, 0) Sulfur (S): 8c (u, u,

u) with u ≈ 0.385

Coordination Environment

Ruthenium: Octahedrally coordinated by six

sulfur atoms. Sulfur: Tetrahedrally coordinated

by three ruthenium atoms and one sulfur atom.

Bond Distances Ru-S: ~2.36 Å S-S: ~2.18 Å

Experimental Protocols
Synthesis of Ruthenium Sulfide Single Crystals via
Chemical Vapor Transport (CVT)
The synthesis of high-quality single crystals of RuS₂ is crucial for accurate structural

determination and property measurements. The Chemical Vapor Transport (CVT) method is a

widely used technique for growing such crystals.[1][2]

Materials and Equipment:

Ruthenium powder (99.95%)

Sulfur powder (99.999%)

Chlorine gas (Cl₂) or a chlorine source (e.g., RuCl₃) as a transport agent

Quartz ampoules (high purity, thick-walled)

Two-zone tube furnace capable of reaching at least 1100°C
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Vacuum pumping system

Schlenk line for inert gas handling

Procedure:

Precursor Preparation: Stoichiometric amounts of ruthenium and sulfur powder are

thoroughly mixed and placed inside a quartz ampoule. A small amount of a transport agent,

such as chlorine, is introduced into the ampoule.

Ampoule Sealing: The ampoule is evacuated to a high vacuum (~10⁻⁵ Torr) and sealed using

a hydrogen-oxygen torch.

Crystal Growth: The sealed ampoule is placed in a two-zone tube furnace. A temperature

gradient is established, with the source zone (containing the precursor mixture) maintained

at a higher temperature (T₂) and the growth zone maintained at a lower temperature (T₁).

Typical temperatures are T₂ ≈ 1050°C and T₁ ≈ 1000°C.[1]

Transport and Crystallization: The transport agent reacts with the RuS₂ powder at the hot

end to form a gaseous ruthenium-containing species (e.g., RuClₓ). This gaseous complex

diffuses to the colder end of the ampoule, where it decomposes, depositing single crystals of

RuS₂. The transport agent is released and diffuses back to the hot end to react with more

precursor material.

Duration: The crystal growth process is typically carried out over a period of several days to

weeks to obtain crystals of sufficient size and quality.[1]

Recovery: After the growth period, the furnace is slowly cooled to room temperature. The

ampoule is carefully opened in a fume hood to retrieve the RuS₂ single crystals.

Crystal Structure Determination by Single-Crystal X-ray
Diffraction (XRD)
Single-crystal X-ray diffraction is the definitive method for determining the precise atomic

arrangement within a crystal.

Equipment:
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Single-crystal X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Mo

Kα or Cu Kα radiation)

Goniometer for crystal mounting and orientation

X-ray detector (e.g., CCD or CMOS detector)

Computer with software for data collection, processing, and structure solution and refinement

Procedure:

Crystal Selection and Mounting: A small, high-quality single crystal of RuS₂ (typically < 0.3

mm in diameter) is selected under a microscope. The crystal is mounted on a suitable holder,

such as a glass fiber or a cryoloop.

Crystal Centering: The mounted crystal is centered in the X-ray beam using the

diffractometer's alignment tools.

Unit Cell Determination: A preliminary set of diffraction images is collected to determine the

unit cell parameters and the crystal system.

Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a

series of angles while exposing it to the X-ray beam. The intensities and positions of the

diffracted X-ray spots are recorded by the detector.

Data Reduction: The raw diffraction data is processed to correct for various experimental

factors, including background noise, Lorentz factor, and polarization. The intensities of the

reflections are integrated.

Structure Solution: The processed data is used to solve the crystal structure. For a known

structure type like pyrite, the previously determined atomic positions can be used as a

starting model. For unknown structures, methods like the Patterson function or direct

methods are employed to determine the initial phases of the structure factors.

Structure Refinement: The initial structural model is refined against the experimental

diffraction data using a least-squares method. This process adjusts the atomic coordinates,

and thermal displacement parameters to achieve the best possible agreement between the
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calculated and observed diffraction patterns. The quality of the refinement is assessed by R-

factors (e.g., R1, wR2).

Visualizations
Ruthenium Sulfide (Pyrite) Crystal Structure
The following diagram illustrates the unit cell of the ruthenium sulfide crystal structure.

Ruthenium atoms are shown in blue, and the disulfide (S₂) pairs are shown in yellow.

Caption: Ball-and-stick model of the RuS₂ pyrite crystal structure.

Experimental Workflow for Crystal Structure
Determination
The logical flow from material synthesis to final structural analysis is depicted in the following

workflow diagram.
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Caption: Workflow for RuS₂ synthesis and crystal structure analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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